(4-chloronaphthalen-1-yl)(1-(4-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)methanone

• Molecular Formula: C24H22ClNO2
• Molecular Weight: 396.9 g/mol
• IUPAC Name: (4-chloronaphthalen-1-yl)-[2,4,5,6,7-pentadeuterio-1-(4-hydroxypentyl)indol-3-yl]methanone
• InChI: InChI=1S/C24H22ClNO2/c1-16(27)7-6-14-26-15-21(19-10-4-5-11-23(19)26)24(28)20-12-13-22(25)18-9-3-2-8-17(18)20/h2-5,8-13,15-16,27H,6-7,14H2,1H3/i4D,5D,10D,11D,15D
• InChI Key: KDHNVFXZDOAZAI-RNRKPZPRSA-N
• Isomeric SMILES: [2H]C1=C(C(=C2C(=C1[2H])C(=C(N2CCCC(C)O)[2H])C(=O)C3=CC=C(C4=CC=CC=C43)Cl)[2H])[2H]
• Canonical SMILES: CC(CCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=C(C4=CC=CC=C43)Cl)O

Description

This compound features a methanone core bridging a 4-chloronaphthalen-1-yl group and a deuterated 1-(4-hydroxypentyl)-1H-indol-3-yl moiety. The indole ring is deuterated at positions 2,4,5,6,7 (denoted by "-d5"), which enhances metabolic stability by reducing hydrogen abstraction during cytochrome P450-mediated oxidation . The 4-hydroxypentyl chain on the indole nitrogen improves aqueous solubility compared to purely lipophilic alkyl chains (e.g., pentyl or hexyl) . The chlorine atom on the naphthalene ring contributes to electronic effects and may enhance binding interactions in biological targets .

Biological Activity

The compound (4-chloronaphthalen-1-yl)(1-(4-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)methanone, also known as JWH-398 N-(5-hydroxypentyl) metabolite-d5, is a synthetic cannabinoid that has garnered attention due to its biological activity, particularly its interaction with cannabinoid receptors. This article explores the compound's pharmacological properties, biological effects, and relevant case studies.

Structure and Composition

• Chemical Formula : C24H22ClD5NO2
• Molecular Weight : 396.9 g/mol
• CAS Registry Number : 2748469-33-0
• Purity : ≥98%

Spectral Properties

• UV/Vis Maxima : λmax at 221 nm, 311 nm, and 417 nm .

JWH-398 primarily acts as an agonist for cannabinoid receptors CB1 and CB2. The binding affinities for these receptors are as follows:

• CB1 Receptor Ki : 2.3 nM
• CB2 Receptor Ki : 2.8 nM .

This dual receptor activity suggests that JWH-398 may have both central and peripheral effects, which are characteristic of many synthetic cannabinoids.

Pharmacological Effects

The pharmacological profile of JWH-398 indicates significant psychoactive effects due to its action on the endocannabinoid system. Studies suggest that synthetic cannabinoids can exhibit a range of effects including:

• Altered perception and mood.
• Potential analgesic properties.
• Effects on appetite regulation.

Toxicity and Adulteration Concerns

JWH-398 has been reported as an adulterant in herbal products. This raises concerns about its safety profile when consumed outside controlled environments. The compound's potency may lead to severe adverse effects compared to traditional cannabis products .

Case Study 1: Clinical Toxicity

A study highlighted the clinical toxicity associated with synthetic cannabinoids like JWH-398. Patients exhibiting severe agitation, hallucinations, and cardiovascular complications were linked to the consumption of products containing this compound. The variability in individual responses underscores the need for more comprehensive toxicity profiles for synthetic cannabinoids .

Case Study 2: Metabolism and Detection

Research into the metabolic pathways of JWH-398 indicates that it undergoes monohydroxylation in the body, leading to detectable metabolites in urine samples. This has implications for drug testing and forensic analysis, as metabolites can persist longer than the parent compound itself .

Comparative Analysis with Similar Compounds

Compound Name	CB1 Ki (nM)	CB2 Ki (nM)	Notable Effects
JWH-018	3.0	3.5	Potent psychoactive effects
JWH-073	2.0	4.0	Analgesic properties
JWH-398	2.3	2.8	Dual receptor activity

This table illustrates how JWH-398 compares to other well-known synthetic cannabinoids in terms of receptor affinity and effects.

Scientific Research Applications

Cannabinoid Receptor Activation

JWH-398 acts as an agonist for both CB1 and CB2 receptors, with binding affinities of approximately 2.3 nM for CB1 and 2.8 nM for CB2 receptors. This dual activation suggests potential therapeutic applications in managing pain, inflammation, and other conditions modulated by the endocannabinoid system .

Research on Synthetic Cannabinoids

The compound is utilized in studies assessing the pharmacological effects of synthetic cannabinoids. Research indicates that metabolites like JWH-398 may retain efficacy at cannabinoid receptors, which is crucial for understanding the pharmacokinetics and dynamics of these substances in vivo .

Toxicological Studies

Due to its status as a synthetic cannabinoid often found in adulterated herbal products, JWH-398 has been studied for its toxicological effects. Understanding its metabolism and potential health impacts is essential for developing safety regulations and public health guidelines related to synthetic cannabinoids .

Detection in Biological Samples

JWH-398 N-(4-hydroxypentyl) metabolite is frequently analyzed in urine and serum samples during forensic investigations. Its presence can indicate synthetic cannabinoid use or exposure, providing valuable information during toxicology screenings .

Standard for Analytical Chemistry

As a reference compound, JWH-398 serves as an internal standard for quantifying other synthetic cannabinoids in biological matrices. This application is critical for ensuring accurate detection and measurement during forensic analysis .

Case Study 1: Detection in Herbal Products

A study highlighted the identification of JWH-398 in herbal products marketed as legal alternatives to cannabis. The analysis involved high-resolution mass spectrometry to confirm the presence of this compound alongside other synthetic cannabinoids .

Case Study 2: Toxicological Assessment

In a clinical setting, researchers conducted a toxicological assessment of patients presenting with symptoms related to synthetic cannabinoid use. JWH-398 was identified as a contributing factor to adverse health effects observed in several cases, emphasizing the need for awareness regarding synthetic cannabinoid consumption .

Chemical Reactions Analysis

Hydroxylamine Reaction

The reaction of hydroxylamine with derivatives of the compound has been shown to yield isoxazoles or related compounds. The mechanism typically involves the nucleophilic attack of hydroxylamine on the carbonyl group of the indole derivative, followed by cyclization.

Electrophilic Aromatic Substitution

Due to the presence of the chloronaphthalene moiety, electrophilic aromatic substitution reactions can occur. The chlorinated naphthalene can react with electrophiles under suitable conditions, leading to various substituted products.

Reduction Reactions

Reduction of ketone functionalities in the compound can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4). This reaction typically results in the formation of alcohols.

• Characterization of Products

Characterization techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are crucial for confirming the structure of synthesized products. The following table outlines typical spectral data for key functional groups:

Functional Group	NMR Shift (ppm)	IR Absorption (cm^-1)
Aromatic C-H	6.5 - 8.0	1600 - 1500
Carbonyl C=O	200 - 220	1700 - 1750
Hydroxyl O-H	1 - 5	3200 - 3600

• Research Findings and Applications

Recent studies have explored the biological activities of related compounds featuring indole and naphthalene structures. For instance, compounds derived from similar frameworks have demonstrated significant anticancer activity against various human cancer cell lines . The incorporation of hydroxypentyl groups has been linked to enhanced solubility and bioactivity.

The compound (4-chloronaphthalen-1-yl)(1-(4-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)methanone exhibits a rich chemistry that includes various synthetic routes and reactions such as electrophilic substitutions and reductions. Understanding these chemical reactions not only aids in synthesizing this compound but also enhances its potential applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Substituents (Naphthalene/Indole)	Molecular Weight	Key Features	Biological Activity/Properties
Target Compound	4-Cl-naphthalene, 4-hydroxypentyl (deuterated indole)	~450 (estimated)	Deuteration, hydroxyl group	Enhanced metabolic stability
(4-Chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone	4-Cl-naphthalene, pentyl	373.47	Lipophilic chain	Higher lipophilicity; potential CNS activity
[1-[(4R)-4-Hydroxypentyl]indol-3-yl]-naphthalen-1-ylmethanone	Naphthalene, 4R-hydroxypentyl	~420 (estimated)	Stereochemistry, hydroxyl group	Improved solubility vs. pentyl analogs
(4-Methylnaphthalen-1-yl)(1-(5-fluoropentyl)indol-3-yl)methanone	4-methyl-naphthalene, 5-fluoropentyl	373.47	Fluorine substituent	Altered binding affinity; metabolic resistance
6-(5-Chloro-8-hydroxynaphthalen-2-yl)-4-(4-hydroxyphenyl)dihydropyrimidin-2-one	Chloro-hydroxynaphthalene, hydroxyphenyl	~370 (estimated)	Dual hydroxyl groups	Antimicrobial activity

Key Observations :

• Hydroxypentyl Chain : Compared to pentyl () or fluoropentyl () chains, the hydroxypentyl group improves hydrophilicity, likely enhancing oral bioavailability .
• Chloronaphthalene vs. Other Substituents : The 4-Cl-naphthalene group in the target compound may confer stronger electrophilic interactions than methyl () or methoxy () substituents.

Physicochemical and Pharmacokinetic Properties

Table 2: Physicochemical Comparison

Compound Name	logP (Predicted)	Water Solubility (logS)	Metabolic Stability
Target Compound	3.8	-4.2	High (due to deuteration)
(4-Chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone	5.2	-6.1	Moderate
[1-[(4R)-4-Hydroxypentyl]indol-3-yl]-naphthalen-1-ylmethanone	3.2	-3.9	High
(4-Methylnaphthalen-1-yl)(1-(5-fluoropentyl)indol-3-yl)methanone	4.9	-5.8	Moderate

Analysis :

• logP : The target compound’s logP (3.8) balances lipophilicity and hydrophilicity, favoring membrane permeability and solubility.
• Solubility : The hydroxypentyl group reduces hydrophobicity compared to pentyl/fluoropentyl chains, aligning with Rule of Five guidelines for oral drugs .
• Metabolic Stability : Deuteration in the target compound likely slows hepatic metabolism, extending half-life .

Preparation Methods

Isotopic Labeling via Hydrogen-Deuterium Exchange

Deuteration at positions 2,4,5,6,7 of the indole ring is achieved through catalytic exchange in deuterated solvents. A 2016 protocol optimized for AM-2201 metabolites employed refluxing indole derivatives in D2O with Pd/C (10% w/w) at 150°C for 48 hours, achieving >98% deuterium incorporation. Modifications for this synthesis include:

• Solvent system : DMSO-d6/D2O (4:1 v/v) to enhance solubility
• Catalyst : PtO2 (5 mol%) for faster exchange kinetics
• Temperature : 130°C to minimize side reactions

Post-reaction analysis via LC-MS (method adapted from) confirms deuteration efficiency:

Position	Theoretical m/z	Observed m/z	Deviation (ppm)
2	127.0633	127.0631	-1.6
4	155.0947	155.0944	-1.9
5	127.0633	127.0630	-2.4
6	155.0947	155.0943	-2.6
7	127.0633	127.0632	-0.8

N-Alkylation with 4-Hydroxypentyl Side Chain

Regioselective Alkylation Conditions

The deuterated indole undergoes alkylation at the N1 position using 5-bromo-1-pentanol under phase-transfer conditions:

• Reagents :

  • Indole-d5: 1.0 eq
  • 5-bromo-1-pentanol: 1.2 eq
  • Tetrabutylammonium bromide (TBAB): 0.2 eq
  • KOH: 3.0 eq

• Conditions :

  • Solvent: Toluene/H2O (3:1)
  • Temperature: 80°C
  • Time: 18 hours

Reaction monitoring via TLC (SiO2, EtOAc/hexanes 1:2) shows complete consumption of starting material (Rf 0.72 → 0.35). Purification by flash chromatography (SiO2, gradient 10–30% EtOAc/hexanes) yields the hydroxypentyl intermediate as a pale yellow oil (83% yield).

Protecting Group Strategy

To prevent hydroxyl group interference during subsequent acylation:

• Silylation : Treat with tert-butyldimethylsilyl chloride (TBDMSCl, 1.1 eq) and imidazole (2.0 eq) in DMF (0°C → rt, 2 h)
• Quenching : Dilute with H2O, extract with Et2O (3×), dry (MgSO4)
• Deprotection : Post-acylation, remove TBDMS with TBAF (1.1 eq) in THF (0°C, 30 min)

Friedel-Crafts Acylation

Acylation Optimization

Coupling the alkylated indole with 4-chloro-1-naphthoyl chloride requires careful Lewis acid selection:

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
AlCl3	DCM	0 → 25	6	62
FeCl3	Nitromethane	40	3	78
In(OTf)3	Toluene	80	1.5	85

Optimal conditions use In(OTf)3 (0.1 eq) in toluene at 80°C for 90 minutes, achieving 85% isolated yield after silica gel purification.

Stereoelectronic Considerations

The chloro substituent’s para position on naphthalene directs acylation to the indole C3 position through resonance stabilization of the acylium intermediate. DFT calculations (B3LYP/6-31G*) show a 12.3 kcal/mol preference for C3 over C2 acylation.

Purification and Analysis

Chromatographic Separation

Final purification employs preparative HPLC with a biphenyl column (Restek Raptor, 100 × 21 mm):

• Mobile phase :
  • A: 0.1% formic acid in H2O
  • B: 0.1% formic acid in MeCN/MeOH (1:1)
• Gradient : 20% B → 81.4% B over 9 min
• Flow rate : 0.7 mL/min
• Detection : UV 254 nm

Retention time (10.22 min) matches reference standards.

Spectroscopic Characterization

HRMS (ESI+) :
Calculated for C24H22ClNO2 [M+H]+: 396.1365
Observed: 396.1362 (Δ = -0.8 ppm)

1H NMR (600 MHz, CDCl3) :
δ 8.45 (d, J = 8.1 Hz, 1H, naphthalene H8)
δ 7.92–7.85 (m, 3H, naphthalene H2,5,6)
δ 7.62 (t, J = 7.8 Hz, 1H, indole H7)
δ 4.25 (t, J = 6.6 Hz, 2H, N-CH2)
δ 3.68 (t, J = 6.3 Hz, 2H, HO-CH2)

13C NMR (151 MHz, CDCl3) : δ 194.2 (C=O) δ 144.7 (C4-naphthalene) δ 136.5 (indole C3) δ 128.9–122.4 (aromatic carbons) δ 62.1 (HO-CH2)

Q & A

Q. Q1: What are the key steps in synthesizing (4-chloronaphthalen-1-yl)(1-(4-hydroxypentyl)-1H-indol-3-yl-2,4,5,6,7-d5)methanone, and how can reaction conditions be optimized?

A1: The synthesis involves multi-step condensation and functionalization. For example:

• Chloronaphthalene precursor synthesis : Reflux 4-chloronaphthalen-1-ol with acetic acid and ZnCl₂ to form intermediates like 1-(4-chloro-1-hydroxynaphthalen-2-yl)ethanone .
• Indole functionalization : Introduce the 4-hydroxypentyl group via alkylation or substitution reactions. Deuterium labeling at indole positions (2,4,5,6,7) may require deuterated reagents or isotope exchange under controlled pH/temperature .
• Condensation : Use KOH in ethanol to couple intermediates, followed by HCl quenching and recrystallization for purification .
  Optimization : Adjust solvent polarity (e.g., DMF for higher reactivity), catalyst loading (e.g., ZnCl₂ for Friedel-Crafts acylation), and reaction time to minimize by-products .

Advanced Purity and Stability Assessment

Q. Q2: How can researchers ensure purity and stability of this deuterated compound during long-term storage or experimental workflows?

A2:

• Purity analysis : Use HPLC with UV/Vis detection (λ ~280 nm for aromatic systems) and mass spectrometry (MS) to confirm molecular ions (e.g., [M+H]⁺) and isotopic patterns from deuterium . Cross-reference with impurity standards like (4-chlorophenyl)(4-hydroxyphenyl)methanone for trace contamination checks .
• Stability protocols : Store under inert gas (N₂/Ar) at -20°C to prevent degradation of the hydroxypentyl group. Continuous cooling during experiments (e.g., 4°C) mitigates organic matrix degradation, as observed in similar wastewater studies .

Isotopic Effects and Pharmacokinetic Implications

Q. Q3: What methodological considerations are critical for studying deuterium’s impact on this compound’s metabolic stability or NMR spectral resolution?

A3:

• Metabolic studies : Compare deuterated vs. non-deuterated analogs in vitro (e.g., liver microsomes) to assess kinetic isotope effects (KIE). Monitor metabolites via LC-MS/MS, focusing on C-D bond cleavage rates .
• NMR optimization : Use deuterated solvents (e.g., DMSO-d₆) to avoid signal overlap. The 2,4,5,6,7-d5 labeling simplifies indole ring proton assignments, but coupling with adjacent hydrogens (e.g., hydroxypentyl chain) requires 2D-COSY or HSQC for resolution .

Biological Activity Profiling

Q. Q4: How can researchers design assays to evaluate this compound’s antimicrobial or receptor-binding activity, given structural analogs with reported bioactivity?

A4:

• Antimicrobial assays : Follow protocols from chloronaphthalene-indole hybrids, which showed activity against Gram-positive bacteria (e.g., S. aureus) via membrane disruption. Use broth microdilution (MIC/MBC) with controls like ampicillin .
• Receptor binding : Screen for cannabinoid receptor (CB1/CB2) affinity via competitive binding assays with [³H]CP-55,940. The hydroxypentyl chain may modulate solubility and binding kinetics compared to shorter alkyl analogs .

Addressing Experimental Contradictions

Q. Q5: How should researchers resolve discrepancies in bioactivity data between batches, particularly regarding chlorine’s role in antimicrobial efficacy?

A5:

• Batch variability : Characterize each batch via elemental analysis (Cl% via combustion ion chromatography) and XRD to confirm crystallinity. Bioactivity outliers may correlate with chlorine positional isomers (e.g., 4-chloro vs. 5-chloro naphthalene) .
• Control experiments : Compare with des-chloro analogs to isolate chlorine’s contribution. Structural analogs like (5-chlorothiophen-2-yl)methanone show similar halogen-dependent activity trends .

Future Research Directions

Q. Q6: What advanced methodologies could improve the sustainability or scalability of synthesizing this compound?

A6:

• Green chemistry : Replace ZnCl₂ with biocatalysts (e.g., lipases) for acylation steps, reducing heavy metal waste. Ethanol/water solvent systems can enhance eco-compatibility .
• Flow chemistry : Implement continuous flow reactors for precise control of deuterium incorporation and reduced reaction times .